Cas no 42467-66-3 (9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)
42467-66-3 structure
Product Name:9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
CAS No:42467-66-3
MF:C10H11N5NaO6P
MW:351.187772989273
CID:325150
PubChem ID:44755005
Update Time:2025-04-19
9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
- 2- AMINOPURINE RIBOSIDE- 3', 5'- MONOPHOSPHATE ( 2-NH2-CPUMP )
- 2-AMINOPURINE RIBOSIDE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT
- 2,6,10,14,18-PENTAMETHYLHENEICOSANE
- 2-Aminopurine riboside 3',5'-monophosphoric acid
- 2-NH2-CPUMP SODIUM SALT
- 42467-66-3
-
- Inchi: 1S/C10H12N5O6P.Na/c11-10-12-1-4-8(14-10)15(3-13-4)9-6(16)7-5(20-9)2-19-22(17,18)21-7;/h1,3,5-7,9,16H,2H2,(H,17,18)(H2,11,12,14);/q;+1/p-1/t5-,6-,7-,9-;/m1./s1
- InChI Key: NXWBNSVDNPSFFE-OYUVGMAPSA-M
- SMILES: P1(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC(N)=NC3=4)O2)O)O1.[Na+]
Computed Properties
- Exact Mass: 351.03400
- Monoisotopic Mass: 329.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 155A^2
Experimental Properties
- PSA: 167.48000
- LogP: 0.20200
9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
42467-66-3 (9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk